Cas no 1211672-49-9 ([(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate)

• Product Name: [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• CAS No: 1211672-49-9
• MF: C₁₆H₁₇ClN₂O₄S
• MW: 368.835181951523
• CID: 5802406
• PubChem ID: 7618234
• Update Time: 2025-05-23

[(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• AKOS033472149
• 1211672-49-9
• EN300-26687757
• [(1-cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• Z16195959
• [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

• Inchi： 1S/C16H17ClN2O4S/c17-13-5-4-12(24-13)11(20)3-6-15(22)23-9-14(21)19-16(10-18)7-1-2-8-16/h4-5H,1-3,6-9H2,(H,19,21)
• InChI Key： INRVHRJGASUVJU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCC(=O)OCC(NC2(C#N)CCCC2)=O)=O)S1

Computed Properties

• Exact Mass: 368.0597559g/mol
• Monoisotopic Mass: 368.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

Recent Advances in the Study of [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate (CAS: 1211672-49-9)

In recent years, the compound [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate (CAS: 1211672-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyanocyclopentyl carbamoyl group and a chlorothiophene moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of this compound's role as a modulator of specific biological targets. Recent findings suggest that it exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for further drug development. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its purity and stability under various conditions.

Another significant advancement is the optimization of the synthetic route for [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate. Researchers have developed more efficient and scalable methods for its production, reducing the cost and time associated with its synthesis. These improvements have facilitated larger-scale studies and enhanced the reproducibility of results across different laboratories. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its biological activity, guiding the design of derivatives with improved potency and selectivity.

Preclinical evaluations have demonstrated the compound's efficacy in animal models of disease, particularly in contexts where inflammation and oxidative stress play a critical role. For instance, in models of rheumatoid arthritis and neurodegenerative disorders, [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate has shown the ability to mitigate pathological symptoms and improve functional outcomes. These findings underscore its potential as a therapeutic agent, though further studies are needed to address challenges related to toxicity and long-term safety.

In conclusion, the ongoing research on [(1-Cyanocyclopentyl)carbamoyl]methyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate (CAS: 1211672-49-9) highlights its multifaceted potential in drug discovery and development. The compound's unique chemical structure, combined with its promising biological activity, positions it as a valuable candidate for further investigation. Future studies should focus on advancing its clinical translation, exploring combination therapies, and expanding its applications to other disease areas. As the field progresses, this molecule may emerge as a cornerstone in the development of next-generation therapeutics.